Cas no 1704968-03-5 ((3S)-3-{(benzyloxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid
• CAS No: 1704968-03-5
• MF: C₁₅H₁₅N₃O₄
• MW: 301.297303438187
• CID: 6595928
• PubChem ID: 103667628
• Update Time: 2025-06-08

(3S)-3-{(benzyloxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(pyrimidin-4-yl)propanoic acid
• 1704968-03-5
• EN300-1284900

• Inchi： 1S/C15H15N3O4/c19-14(20)8-13(12-6-7-16-10-17-12)18-15(21)22-9-11-4-2-1-3-5-11/h1-7,10,13H,8-9H2,(H,18,21)(H,19,20)/t13-/m0/s1
• InChI Key： ZNWSIWSCSLFFEJ-ZDUSSCGKSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](C1C=CN=CN=1)CC(=O)O)=O

Computed Properties

• Exact Mass: 301.10625597g/mol
• Monoisotopic Mass: 301.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 101Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid

(3S)-3-{(benzyloxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid (CAS No. 1704968-03-5): An Overview of a Promising Compound in Medicinal Chemistry

(3S)-3-{(benzyloxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid (CAS No. 1704968-03-5) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of pyrimidine and contains a benzyloxycarbonyl (Cbz) protecting group, which plays a crucial role in its chemical stability and reactivity.

The pyrimidine moiety is a fundamental building block in many biologically active molecules, including nucleotides and nucleosides. The presence of this moiety in (3S)-3-{(benzyloxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid suggests potential interactions with various biological targets, such as enzymes and receptors involved in nucleic acid metabolism and signaling pathways.

The benzyloxycarbonyl (Cbz) protecting group is commonly used in organic synthesis to protect amino groups during multi-step reactions. This group can be selectively removed under mild conditions, making it an ideal choice for the synthesis of complex molecules. In the context of (3S)-3-{(benzyloxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid, the Cbz group ensures that the amino functionality remains intact during synthetic manipulations, allowing for precise control over the final product's properties.

The chiral center at the C-3 position of the compound is another key feature that contributes to its biological activity. Chirality is a critical aspect of many pharmaceuticals, as enantiomers can exhibit different pharmacological profiles. The (S)-configuration of the compound has been shown to have distinct properties compared to its (R)-enantiomer, making it an important consideration in drug development.

Recent studies have explored the potential therapeutic applications of (3S)-3-{(benzyloxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid. One area of interest is its activity as an inhibitor of specific enzymes involved in nucleotide metabolism. For example, research has demonstrated that this compound can selectively inhibit ribonucleotide reductase (RR), an enzyme that plays a crucial role in DNA synthesis and repair. By targeting RR, (3S)-3-{(benzyloxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid may have potential as an antiproliferative agent for cancer therapy.

In addition to its enzymatic inhibition properties, (3S)-3-{(benzyloxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid has also been investigated for its effects on cellular signaling pathways. Studies have shown that this compound can modulate the activity of certain kinases, such as protein kinase C (PKC), which are involved in cell growth and differentiation. This modulation could have implications for treating diseases characterized by abnormal cell proliferation, such as cancer and certain inflammatory conditions.

The pharmacokinetic properties of (3S)-3-{(benzyloxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid are another important aspect to consider in its development as a therapeutic agent. Preliminary studies have indicated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high solubility and stability under physiological conditions make it suitable for various routes of administration, including oral and intravenous delivery.

Clinical trials are currently underway to evaluate the safety and efficacy of (3S)-3-{(benzyloxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid in treating various diseases. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and minimal side effects at therapeutic doses. These findings provide a strong foundation for further clinical development and potential approval as a new drug.

In conclusion, (3S)-3-{(benzyloxy)carbonylamino}-3-(pyrimidin-4-yl)propanoic acid (CAS No. 1704968-03-5) is a promising compound with significant potential in medicinal chemistry. Its unique structural features, including the pyrimidine moiety and benzyloxycarbonyl protecting group, contribute to its biological activity and therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases, making it an exciting area of study for both academic researchers and pharmaceutical companies.